Cas no 2748622-68-4 (1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride)

1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine dihydrochloride is a chemically synthesized compound featuring a piperazine core substituted with a 4-bromo-2,5-dimethoxybenzyl group. The dihydrochloride salt form enhances its stability and solubility, making it suitable for research applications. The presence of bromine and methoxy functional groups offers reactivity for further derivatization, while the piperazine moiety provides a versatile scaffold for pharmacological studies. This compound is primarily utilized in medicinal chemistry and biochemical research, where its structural properties may be explored for receptor binding or as an intermediate in synthetic pathways. High purity and consistent composition ensure reliability in experimental settings.
1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride structure
2748622-68-4 structure
Product Name:1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride
CAS No:2748622-68-4
MF:C13H21BrCl2N2O2
MW:388.128041028976
CID:5628956
PubChem ID:137699787
Update Time:2025-05-22

1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-2,5-dimethoxybenzyl)piperazine hydrochloride (1:2)
    • PD018724
    • 1-[(4-bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride
    • 2748622-68-4
    • DTXSID401347849
    • 2C-B-BZP (hydrochloride)
    • 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride
    • Inchi: 1S/C13H19BrN2O2.2ClH/c1-17-12-8-11(14)13(18-2)7-10(12)9-16-5-3-15-4-6-16;;/h7-8,15H,3-6,9H2,1-2H3;2*1H
    • InChI Key: FNDWKKCHLQJPIL-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1OC)CN1CCNCC1)OC.Cl.Cl

Computed Properties

  • Exact Mass: 386.01635g/mol
  • Monoisotopic Mass: 386.01635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.7Ų

1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine,dihydrochloride

Comprehensive Overview of 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine, dihydrochloride (CAS No. 2748622-68-4)

The compound 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine, dihydrochloride (CAS No. 2748622-68-4) is a chemically synthesized derivative of piperazine, characterized by its unique structural features and potential applications in pharmaceutical research. This molecule integrates a 4-bromo-2,5-dimethoxyphenyl group with a piperazine backbone, forming a dihydrochloride salt that enhances its stability and solubility. Researchers are increasingly interested in this compound due to its modular design, which allows for further functionalization and exploration in drug discovery.

In recent years, the demand for piperazine derivatives has surged, driven by their versatility in medicinal chemistry. The 4-bromo-2,5-dimethoxyphenyl moiety in this compound is particularly noteworthy, as it is often associated with bioactive molecules targeting neurological and metabolic pathways. The dihydrochloride form ensures better bioavailability, making it a candidate for preclinical studies. Scientists are also investigating its potential as a building block for highly selective receptor ligands, a topic frequently searched in academic and industrial databases.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods for complex molecules like 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine, dihydrochloride. Environmental concerns and regulatory pressures have led researchers to explore greener alternatives, such as catalytic processes and solvent-free reactions. This aligns with the growing interest in green chemistry and atom economy, which are highly searched terms in scientific literature and AI-driven platforms.

The analytical characterization of this compound involves advanced techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are critical for ensuring purity and structural integrity, especially when the compound is intended for pharmaceutical intermediates or biological assays. Users often search for protocols related to these analytical techniques, highlighting the need for detailed documentation and reproducibility in research.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperazine scaffold is a common feature in many CNS-active drugs, and the addition of the bromo-dimethoxyphenyl group could modulate receptor binding affinity. This has sparked discussions in online forums and research communities about its applicability in treating neurological disorders, a subject frequently queried in search engines.

From a commercial perspective, 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine, dihydrochloride is available through specialized chemical suppliers, often listed under its CAS No. 2748622-68-4. Procurement inquiries typically focus on bulk pricing, custom synthesis, and technical data sheets, reflecting the compound's niche but growing market. Suppliers are increasingly optimizing their product pages with these keywords to improve visibility in search engine results.

In summary, 1-[(4-Bromo-2,5-dimethoxyphenyl)methyl]-piperazine, dihydrochloride represents a promising candidate for multidisciplinary research. Its structural complexity, combined with the rising demand for piperazine-based pharmaceuticals and green synthesis methods, positions it as a compound of significant scientific and commercial interest. As research progresses, further insights into its pharmacological properties and synthetic optimizations are expected to emerge, addressing many of the questions currently trending in academic and industrial circles.

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